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Compound of Interest

Compound Name: Sequoyitol

Cat. No.: B191853 Get Quote

CAS Number: 523-92-2[1][2]

This document provides a comprehensive overview of Sequoyitol (5-O-Methyl-myo-inositol), a

naturally occurring methylated inositol with significant potential in therapeutic applications,

particularly in the management of diabetes and related complications.

Physicochemical Properties
Sequoyitol is a water-soluble small molecule.[1] Its key physicochemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₁₄O₆ [1][2]

Molecular Weight 194.18 g/mol [1][2]

Melting Point 241-244°C

Boiling Point 317.2°C at 760 mmHg

Density 1.56 g/cm³

Flash Point 145.6°C

Vapor Pressure 3.28E-05 mmHg at 25°C

Solubility
Soluble in DMSO and pyridine;

slightly soluble in methanol.

Appearance Solid powder

Biological Activity and Mechanism of Action
Sequoyitol has demonstrated significant anti-diabetic effects in preclinical studies. It improves

hyperglycemia and glucose intolerance by targeting multiple cell types, including hepatocytes,

adipocytes, and pancreatic β-cells.[1]

Insulin Sensitizing Effects
Sequoyitol enhances insulin signaling in both liver and fat cells.[1] It promotes the

phosphorylation of Insulin Receptor Substrate-1 (IRS-1) and Akt, key downstream effectors in

the insulin signaling cascade.[1] This enhanced signaling leads to:

Suppressed hepatic glucose production: Sequoyitol increases the ability of insulin to

suppress glucose output from primary hepatocytes.[1]

Increased glucose uptake: It stimulates glucose uptake into primary adipocytes.[1]

Interestingly, Sequoyitol can also suppress glucose production in hepatocytes and stimulate

basal glucose uptake in adipocytes through an insulin-independent mechanism, suggesting it

may not solely rely on the Akt pathway for these effects.[1]
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Caption: Simplified Insulin Signaling Pathway Enhanced by Sequoyitol.

Protection of Pancreatic β-Cells
Sequoyitol has shown protective effects on pancreatic β-cells. It can shield INS-1 cells (a rat

β-cell line) from injury induced by streptozotocin or hydrogen peroxide.[1] In animal models of

streptozotocin-induced β-cell deficiency, treatment with Sequoyitol led to increased plasma

insulin levels, suggesting a role in preserving or enhancing β-cell function.[1]

Amelioration of Diabetic Nephropathy
In a rat model of diabetic nephropathy, Sequoyitol administration for six weeks resulted in a

significant decrease in fasting blood glucose, blood urea nitrogen (BUN), and serum creatinine

levels, while increasing insulin levels.[3] The proposed mechanism involves:

Antioxidant Activity: Sequoyitol treatment increased the total antioxidative capacity and

decreased levels of reactive oxygen species (ROS) and malondialdehyde (MDA).[3]
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Regulation of TGF-β1 Expression: The expression of transforming growth factor-beta 1

(TGF-β1), a key fibrotic factor, was decreased with Sequoyitol treatment.[3]
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Caption: Mechanism of Sequoyitol in Ameliorating Diabetic Nephropathy.

Experimental Protocols
Extraction and Analysis of Sequoyitol from Biological
Samples
The following provides a general workflow for the extraction and quantitative analysis of

Sequoyitol from plant or animal tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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